Cas no 65602-48-4 (Dimethyl 2,5-diacetyl-3-cyanohexanedioate)

Dimethyl 2,5-diacetyl-3-cyanohexanedioate structure
65602-48-4 structure
Product Name:Dimethyl 2,5-diacetyl-3-cyanohexanedioate
CAS No:65602-48-4
MF:C13H17NO6
MW:283.277184247971
CID:2794200
PubChem ID:12395946
Update Time:2025-04-21

Dimethyl 2,5-diacetyl-3-cyanohexanedioate Chemical and Physical Properties

Names and Identifiers

    • 65602-48-4
    • Dimethyl 2,5-diacetyl-3-cyanohexanedioate
    • DTXCID70447029
    • DTXSID70496219
    • Inchi: 1S/C13H17NO6/c1-7(15)10(12(17)19-3)5-9(6-14)11(8(2)16)13(18)20-4/h9-11H,5H2,1-4H3
    • InChI Key: SSPHVTYJNLGPGD-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C(C)=O)C(C#N)CC(C(=O)OC)C(C)=O)=O

Computed Properties

  • Exact Mass: 283.10558726Da
  • Monoisotopic Mass: 283.10558726Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 111Ų
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